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Compound of Interest

Compound Name: Disperse Orange 44

Cat. No.: B3418293

An In-depth Technical Guide to Disperse Orange
44

For Researchers, Scientists, and Drug Development Professionals

Abstract

Disperse Orange 44 is a monoazo disperse dye belonging to the single azo chemical class,
characterized by its vibrant orange hue. It is primarily utilized in the textile industry for the
dyeing of hydrophobic fibers such as polyester and its blends, as well as acetate fibers. This
technical guide provides a comprehensive overview of its chemical identity, physicochemical
properties, synthesis, and key applications, with a focus on experimental protocols and
quantitative data relevant to research and development. While direct applications in drug
development are not documented, the broader context of azo dyes in biomedical sciences is
discussed.

Chemical Identity and Physicochemical Properties

Disperse Orange 44 is identified by CAS Number 4058-30-4.[1][2][3] An alternative, now
deleted, CAS number is 12223-26-6. There has been some discrepancy in the literature
regarding its molecular formula; however, the consensus for CAS 4058-30-4 points to
C18H15CIN60O2.

Table 1: Chemical Identifiers for Disperse Orange 44
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Identifier Value

CAS Number 4058-30-4[1][2][3]

Molecular Formula C18H15CIN602[1][2][4]

Molecular Weight 382.80 g/mol [1][2][4]
3-[4-[(2-chloro-4-nitrophenyl)diazenyl]-N-(2-

IUPAC Name 1A - P y). ] YIRH
cyanoethyl)anilino]propanenitrile
C.l. Disperse Orange 44, Allilon Orange RDSL,

Synonyms Begacron Orange 2GFS, Disperse Orange S-

6RL

The physicochemical properties of Disperse Orange 44 are critical for understanding its
behavior in various applications, from dyeing processes to environmental fate.

Table 2: Physicochemical Properties of Disperse Orange 44

Property Value Source

Orange to red-light orange

Appearance sowder [415]
Boiling Point (Predicted) 663.8 + 55.0 °C at 760 Torr

Density (Predicted) 1.30 £ 0.1 g/cm3

Water Solubility 20 mg/L at 20°C [6]
LogP (Predicted) 2.074 at 20°C [6]

Synthesis of Disperse Orange 44: An Experimental
Protocol

The synthesis of Disperse Orange 44 is a classic example of azo coupling, a fundamental
reaction in dye chemistry. It involves two primary stages: the diazotization of an aromatic amine
and the subsequent coupling with an electron-rich partner.[4][5]
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Synthesis Pathway

The manufacturing process involves the diazotization of 2-chloro-4-nitrobenzenamine, which is
then coupled with N,N-bis(2-cyanoethyl)benzenamine.[4][5]

Step 1: Diazotization

NaNO2, HCI (aq)
0-5°C

Couples with D

Diazonium Salt Intermediate

2-Chloro-4-nitrobenzenamine Reactswilh

Step 2: Azo Coupling
A,

E\l,N-bis(z-cyanoethyl)benzenamina Disperse Orange 44

Click to download full resolution via product page

Caption: Synthesis workflow for Disperse Orange 44.

Detailed Laboratory Protocol

This protocol describes a representative laboratory-scale synthesis of Disperse Orange 44.
Materials:

e 2-Chloro-4-nitrobenzenamine (1.73 g, 0.01 mol)

o Concentrated Hydrochloric Acid (3 mL)

e Sodium Nitrite (0.7 g, 0.01 mol)

» N,N-bis(2-cyanoethyl)benzenamine (2.13 g, 0.01 mol)

e Sodium Acetate

e ICce
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e Deionized Water
Procedure:
Part A: Diazotization

e In a 100 mL beaker, suspend 1.73 g of 2-chloro-4-nitrobenzenamine in 10 mL of water and
add 3 mL of concentrated hydrochloric acid.

e Cool the resulting slurry to 0-5 °C in an ice bath with constant stirring.

 In a separate beaker, dissolve 0.7 g of sodium nitrite in 5 mL of water and cool the solution to
0-5 °C.

e Slowly add the sodium nitrite solution dropwise to the amine slurry over 15-20 minutes,
ensuring the temperature remains below 5 °C.

o Continue stirring the mixture at 0-5 °C for an additional 30 minutes after the addition is
complete to ensure full formation of the diazonium salt.

Part B: Azo Coupling

e In a 250 mL beaker, dissolve 2.13 g of N,N-bis(2-cyanoethyl)benzenamine in 20 mL of 10%
acetic acid. Cool this solution to 0-5 °C in an ice bath.

e Slowly add the cold diazonium salt solution from Part A to the coupling component solution
with vigorous stirring.

e Adjust the pH of the reaction mixture to 4.5-5.5 by slowly adding a saturated solution of
sodium acetate.

e Acolored precipitate of Disperse Orange 44 will form. Continue stirring the mixture in the
ice bath for 1-2 hours to ensure the completion of the coupling reaction.

o Collect the crude dye by vacuum filtration and wash the filter cake with cold deionized water
until the filtrate is neutral.

e Dry the product in an oven at 60-70 °C.
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Applications in Research and Industry
Textile Dyeing

The primary application of Disperse Orange 44 is in the dyeing of polyester and acetate fibers.
Its low water solubility and non-ionic nature allow it to penetrate these hydrophobic fibers at
high temperatures.

Table 3: Dyeing Fastness Properties on Polyester

Fastness Property Grade (1-5)
Light Fastness 4-5

Washing Fastness 5
Perspiration Fastness 4-5

Ironing Fastness 5-6

Note: Fastness grades are on a scale of 1 to 5 (or higher), where a higher number indicates
better fastness.

Environmental Remediation: Adsorption Studies

Disperse Orange 44 has been a subject of research in environmental science, particularly in
the context of wastewater treatment. One study investigated its removal from aqueous
solutions using iron oxide nanoparticles.

Experimental Protocol: Adsorption of Disperse Orange 44 on Iron Oxide Nanoparticles
This protocol is based on typical batch adsorption experiments for dye removal.
Materials:

o Disperse Orange 44 stock solution (e.g., 100 ppm)

e Synthesized iron oxide nanoparticles (adsorbent)

e 0.1 M HCland 0.1 M NaOH for pH adjustment
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 Orbital shaker

e UV-Vis Spectrophotometer
e Centrifuge

Procedure:

o Preparation of Dye Solutions: Prepare a series of Disperse Orange 44 solutions of varying
concentrations (e.g., 5, 10, 20, 50 ppm) from the stock solution.

» Batch Adsorption: In a series of flasks, add a fixed amount of iron oxide nanopatrticles (e.g.,
0.1 g) to a fixed volume of dye solution (e.g., 50 mL).

o Parameter Optimization:

o pH: Adjust the initial pH of the dye solutions across a range (e.g., 2 to 10) using HCI or
NaOH.

o Contact Time: Agitate the flasks on an orbital shaker for different time intervals (e.g., 15,
30, 60, 120, 180 minutes).

o Adsorbent Dose: Vary the amount of nanopatrticles added to the dye solution.

o Analysis: After agitation, centrifuge the samples to separate the nanopatrticles. Measure the
final concentration of Disperse Orange 44 in the supernatant using a UV-Vis
spectrophotometer at its maximum absorbance wavelength.

o Calculation: The percentage of dye removal is calculated using the formula: Removal (%) =
[(Co - Ce) / Co] * 100 where Co is the initial dye concentration and Ce is the equilibrium dye
concentration.
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Caption: Experimental workflow for dye adsorption studies.

Potential in Drug Development and Biomedical Sciences

While there is no specific research on Disperse Orange 44 in drug development, the broader
class of azo compounds has garnered significant interest in medicinal chemistry and
biomedical applications.[4][7]

e Drug Delivery: The azo bond (-N=N-) can be cleaved by azoreductase enzymes present in
the gut microbiome. This property is being explored for colon-targeted drug delivery, where a
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drug is attached to an azo compound, protecting it from degradation in the upper
gastrointestinal tract and releasing it in the colon.[8]

» Antimicrobial and Anticancer Agents: Various azo compounds have been synthesized and
evaluated for their potential as antibacterial, antifungal, and anticancer agents.[4][7] The
discovery of Prontosil, an azo dye, as the first commercially available antibiotic, laid the
foundation for this field of research.[4]

e Bioimaging and Photoswitches: The photochromic properties of some azo dyes, where they
can isomerize upon exposure to light, make them candidates for use in bioimaging,
photopharmacology, and as molecular photoswitches.[4][7]

The relevance of Disperse Orange 44 to these fields remains an open area for future
research. Its synthesis and functional groups could potentially be modified to explore such
applications.

Conclusion

Disperse Orange 44 is a well-established disperse dye with a defined chemical structure and
synthesis pathway. Its primary role in the textile industry is well-documented, and its
physicochemical properties make it a subject of interest in environmental remediation studies.
While direct applications in drug development have not been reported, the broader family of
azo compounds presents a rich field for medicinal chemistry, suggesting that derivatives of
Disperse Orange 44 could be explored for biomedical applications in the future. This guide
provides foundational technical information to support further research and development in
these areas.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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